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Compound of Interest

Compound Name: Oligopeptide-6

Cat. No.: B12380704 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Oligopeptide-6 is a synthetic, biomimetic peptide that mirrors a functional sequence of

Laminin-5, a key protein in the dermal-epidermal junction (DEJ).[1][2][3] By interacting with

cellular receptors such as integrins, Oligopeptide-6 is designed to enhance cell adhesion and

stimulate the production of extracellular matrix (ECM) proteins, including collagen and elastin.

[1][2] These properties make it a compelling candidate for anti-aging and skin regeneration

research. Three-dimensional (3D) skin equivalent models provide a physiologically relevant

platform to investigate the efficacy and mechanism of action of active compounds like

Oligopeptide-6. These models mimic the complex microenvironment of human skin, offering

valuable insights for dermatological and cosmetic research.

Mechanism of Action
Oligopeptide-6 functions by mimicking the biological activity of Laminin-5. It binds to integrin

receptors on the surface of keratinocytes and fibroblasts, initiating intracellular signaling

cascades that promote several key cellular processes beneficial for skin health:

Enhanced Cell Adhesion: By promoting the expression of integrins, Oligopeptide-6
strengthens the connection between the epidermis and the dermis, improving the integrity of

the DEJ.
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Stimulation of ECM Synthesis: Oligopeptide-6 upregulates the production of essential ECM

proteins, including collagen and elastin, which are crucial for skin firmness and elasticity.

Promotion of Skin Regeneration: Through its influence on cell adhesion and ECM

production, Oligopeptide-6 supports the skin's natural regenerative processes.

Proposed Signaling Pathway of Oligopeptide-6
The binding of Oligopeptide-6, as a Laminin-5 mimetic, to the α6β4 integrin receptor on

keratinocytes is hypothesized to initiate a downstream signaling cascade. This activation can

lead to the stimulation of the Ras-MAPK and PI3K/Akt pathways, which are known to play

crucial roles in cell proliferation, survival, and gene expression. In fibroblasts, this signaling can

lead to the increased transcription of genes encoding for extracellular matrix proteins like

collagen and elastin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cosmetics.alfa-chemistry.com [cosmetics.alfa-chemistry.com]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b12380704?utm_src=pdf-body-img
https://www.benchchem.com/product/b12380704?utm_src=pdf-custom-synthesis
https://cosmetics.alfa-chemistry.com/product/oligopeptide-371839.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12380704?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Oligopeptide-6 | Peptide Vinci 01™ | Cosmetic Ingredients Guide [ci.guide]

3. sincereskincare.com [sincereskincare.com]

To cite this document: BenchChem. [Application Notes and Protocols for Oligopeptide-6 in
3D Skin Equivalent Models]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12380704#using-oligopeptide-6-in-3d-skin-
equivalent-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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